3-Benzoxazolinecarboxamide, N,N-dimethyl-2-oxo-

• CAS RN: 19420-38-3
• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.2 g/mol
• IUPAC Name: N,N-dimethyl-2-oxo-1,3-benzoxazole-3-carboxamide
• InChI: InChI=1S/C10H10N2O3/c1-11(2)9(13)12-7-5-3-4-6-8(7)15-10(12)14/h3-6H,1-2H3
• InChI Key: LHTWZQAREYKQEG-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)N1C2=CC=CC=C2OC1=O
• synonyms: 3-Benzoxazolinecarboxamide, N,N-dimethyl-2-oxo-

Description

3-Benzoxazolinecarboxamide, N,N-dimethyl-2-oxo- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is mostly used in organic synthesis, but recent studies have shown that it has potential as a biological agent.

Mechanism of Action

The exact mechanism of action of 3-Benzoxazolinecarboxamide, N,N-dimethyl-2-oxo- is not fully understood. However, studies have shown that it interacts with specific cellular targets, leading to its biological effects.
Biochemical and Physiological Effects:
Studies have shown that 3-Benzoxazolinecarboxamide, N,N-dimethyl-2-oxo- has various biochemical and physiological effects. It has been found to modulate the immune system, reduce inflammation, and inhibit the growth of cancer cells. It has also been shown to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-Benzoxazolinecarboxamide, N,N-dimethyl-2-oxo- is its ease of synthesis and high yield. It is also stable and can be stored for extended periods. However, one limitation is its low solubility in water, making it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 3-Benzoxazolinecarboxamide, N,N-dimethyl-2-oxo-. One potential area of research is the development of new drugs based on this compound. It could also be used as a tool in the study of enzyme inhibition and protein-protein interactions. Further research could also explore its potential use in the treatment of neurodegenerative diseases and cancer.
In conclusion, 3-Benzoxazolinecarboxamide, N,N-dimethyl-2-oxo- is a promising compound that has potential applications in various fields of science. Its ease of synthesis, stability, and biological effects make it a valuable tool for scientific research. Further studies are needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 3-Benzoxazolinecarboxamide, N,N-dimethyl-2-oxo- can be achieved through a reaction between 2-aminobenzoic acid and dimethyl carbonate in the presence of a catalyst. This method is simple, efficient, and produces high yields of the desired compound.

Scientific Research Applications

3-Benzoxazolinecarboxamide, N,N-dimethyl-2-oxo- has been extensively studied for its potential applications in various fields of science. It has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been shown to act as a potential inhibitor of certain enzymes, making it useful in drug discovery.